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Compound Name: 2-Chloro-5-hydroxybenzoic acid
CAS No.: 56961-30-9
Cat. No.: B1297782
Get Quote
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An In-Depth Technical Guide to 2-Chloro-5-hydroxybenzoic Acid: Properties, Synthesis, and
Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-hydroxybenzoic acid
(CAS No: 56961-30-9), a pivotal chemical intermediate in the fields of medicinal chemistry and
organic synthesis. We delve into its core physicochemical properties, with a primary focus on
its molecular weight, and present detailed, field-proven protocols for its synthesis and analytical
characterization. The narrative emphasizes the causality behind experimental choices,
providing insights into its application as a versatile scaffold in drug discovery, particularly in the
development of novel benzamide-based therapeutics. This document serves as an essential
resource for researchers leveraging this compound in their development pipelines, ensuring a
foundation of scientific integrity and technical accuracy.

Core Physicochemical Properties and Identification

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1297782#bc-rfq
https://www.benchchem.com/product/b1297782/docs?utm_src=pdf-body#2-chloro-5-hydroxybenzoic-acid-molecular-weight
https://www.benchchem.com/product/b1297782/docs?utm_src=pdf-body#2-chloro-5-hydroxybenzoic-acid-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2-Chloro-5-hydroxybenzoic acid is a halogenated and hydroxylated derivative of benzoic
acid. Its specific substitution pattern imparts unique reactivity, making it a valuable starting
material for multi-step organic syntheses. Accurate knowledge of its physical and chemical
properties is fundamental for its effective use, from reaction stoichiometry calculations to
analytical method development.

The definitive molecular weight and other key quantitative data are summarized below,
providing a reliable reference for laboratory applications.

Table 1: Key Physicochemical and Identification Data for 2-Chloro-5-hydroxybenzoic Acid

Property Value Source(s)
Molecular Weight 172.56 g/mol [1]
Molecular Formula C7HsCIOs [21[31[4]
2-chloro-5-hydroxybenzoic
IUPAC Name ) [2][5]
acid
CAS Registry Number 56961-30-9 [2][6]17]

White to light yellow or very

Appearance pale yellow-brown crystalline [1]
powder

Melting Point 178-182 °C [1]

Typical Purity >97.0% (by GC) [1]

Room Temperature
Storage Temperature (Recommended in a cool, [1]

dark, and dry place)

Synthesis Pathway and Experimental Protocol

The synthesis of 2-Chloro-5-hydroxybenzoic acid is most effectively achieved from its
corresponding aniline derivative, 5-amino-2-chlorobenzoic acid. The methodology hinges on a
well-established transformation: the diazotization of an aromatic amine followed by the thermal
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decomposition (hydrolysis) of the resulting diazonium salt in an aqueous acidic medium. This
process reliably substitutes the amino group with a hydroxyl group.

Causality in Experimental Design

The choice of an acidic medium (sulfuric acid) and low temperature (0-5 °C) during the addition
of sodium nitrite is critical. The acid protonates the nitrous acid formed in situ, generating the
potent nitrosating agent required for diazotization. The low temperature is essential to ensure
the stability of the diazonium salt intermediate, which can be explosive and prone to unwanted
side reactions at elevated temperatures. The subsequent heating under reflux provides the
activation energy needed for the hydrolysis step, where water acts as the nucleophile to
replace the diazonium group.

Experimental Protocol: Synthesis from 5-Amino-2-
chlorobenzoic Acid[8]

o Reaction Setup: Prepare a suspension of 5-amino-2-chlorobenzoic acid (29.6 mmol) in a
solution of sulfuric acid (6.00 mL, 0.167 mol). Cool the stirring suspension to 0 °C in an ice
bath.

» Diazotization: Slowly add a pre-chilled agueous solution of sodium nitrite (0.5 M, 90 mL) to
the suspension. Critically maintain the reaction temperature between 0 and 5 °C throughout
the addition to prevent degradation of the diazonium intermediate.

¢ Intermediate Formation: After the addition is complete, continue stirring the reaction mixture
in the ice bath for 1 hour to ensure complete formation of the diazonium salt.

e Hydrolysis: Dilute the reaction mixture with water (900 mL) and heat it to reflux. Stir under
reflux for 30 minutes to drive the hydrolysis of the diazonium salt to the desired hydroxyl

group.

« Isolation and Purification: Cool the reaction mixture to room temperature, allowing the
product to precipitate. Collect the solid product by vacuum filtration. Wash the filter cake with
cold water to remove residual acid and inorganic salts. Dry the product under vacuum to
yield 2-Chloro-5-hydroxybenzoic acid.
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Visualization of the Synthesis Workflow

The following diagram illustrates the key stages of the synthesis process, providing a clear
visual representation of the workflow.
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Caption: Workflow for the synthesis of 2-Chloro-5-hydroxybenzoic acid.
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Analytical Characterization for Quality Control

Verifying the identity and purity of synthesized 2-Chloro-5-hydroxybenzoic acid is a non-
negotiable step for its use in drug development, where impurities can drastically alter biological
outcomes. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic
Resonance (NMR) are standard, robust methods for this purpose.

Protocol: Purity Assessment by Reversed-Phase HPLC

This protocol is a self-validating system for quantifying the purity of the final compound against
potential starting materials and by-products.

o System Preparation: Use a standard HPLC system equipped with a C18 column and a UV
detector.

o Mobile Phase Preparation: Prepare a mobile phase consisting of an appropriate ratio of an
agueous acidic buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.qg.,
acetonitrile or methanol). The exact ratio should be optimized to achieve good separation,
but a gradient elution is often effective.

o Standard and Sample Preparation: Prepare a stock solution of a reference standard of 2-
Chloro-5-hydroxybenzoic acid at a known concentration (e.g., 1 mg/mL) in the mobile
phase. Prepare the synthesized sample at the same concentration.

o Chromatographic Run: Equilibrate the column with the mobile phase. Inject the sample and
run the separation, monitoring the elution with the UV detector at a suitable wavelength (e.g.,
230 nm).[8]

o Data Analysis: The purity is calculated based on the area percentage of the main peak
corresponding to 2-Chloro-5-hydroxybenzoic acid relative to the total area of all observed
peaks. The retention time should match that of the reference standard.

Utility in Drug Discovery and Medicinal Chemistry

The true value of 2-Chloro-5-hydroxybenzoic acid for drug development professionals lies in
its utility as a versatile chemical building block. The carboxylic acid and phenolic hydroxyl
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groups, along with the chlorinated aromatic ring, provide multiple points for chemical
modification.

Primary Application: Scaffold for Benzamide Synthesis

The most prominent application of this compound is as a reagent for the synthesis of
substituted benzamides.[3][6] The carboxylic acid moiety can be readily activated (e.g.,
converted to an acyl chloride or activated with coupling agents) and reacted with a primary or
secondary amine to form a stable amide bond. This reaction is fundamental to building a
diverse library of compounds for screening.

Derivatives based on this scaffold have been investigated as potential multireceptor
antipsychotics, demonstrating the pharmacological relevance of the core structure.[3][6]
Furthermore, related chloro-hydroxybenzoic acid structures are explored for creating novel
sulfonamides with antimicrobial activity, indicating the broader potential of this chemical class.

[°]

Visualization of its Role as a Chemical Scaffold
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Caption: Role of 2-Chloro-5-hydroxybenzoic acid as a scaffold in synthesis.

Safety, Handling, and Storage
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Adherence to safety protocols is paramount when working with any chemical reagent. 2-
Chloro-5-hydroxybenzoic acid is classified as an irritant and requires careful handling to
minimize exposure.

e GHS Hazard Classification: Warning[2][1]

e Hazard Statements:
o H315: Causes skin irritation.[2][1]
o H319: Causes serious eye irritation.[2][1]
o H335: May cause respiratory irritation.[2]

o Recommended Personal Protective Equipment (PPE): Wear appropriate protective gloves,
chemical safety goggles, and a lab coat.[1][10] Handle in a well-ventilated area or a chemical
fume hood.[10]

o First Aid Measures:

o Skin Contact: Immediately wash with plenty of water. If skin irritation occurs, seek medical
advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from
incompatible materials.[1]

Conclusion

2-Chloro-5-hydroxybenzoic acid, with a molecular weight of 172.56 g/mol , is more than a
simple chemical compound; it is a strategic tool for medicinal chemists and drug development
scientists.[2] Its well-defined physicochemical properties, straightforward synthesis, and
versatile reactivity make it an invaluable scaffold for constructing complex molecules with
therapeutic potential. This guide provides the foundational knowledge and practical protocols
necessary for researchers to confidently and safely integrate this important building block into
their discovery and development workflows, fostering innovation grounded in scientific rigor.
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Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-hydroxybenzoic Acid | 56961-30-9 | TCI EUROPE N.V. [tcichemicals.com]

2. 2-Chloro-5-hydroxybenzoic acid | C7TH5CIO3 | CID 458210 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. 2-CHLORO-5-HYDROXYBENZOIC ACID | 56961-30-9 [chemicalbook.com]
¢ 4. 2-chloro-5-hydroxybenzoic acid [stenutz.eu]

¢ 5. bocsci.com [bocsci.com]

¢ 6. 2-CHLORO-5-HYDROXYBENZOIC ACID | 56961-30-9 [chemicalbook.com]
e 7. chemshuttle.com [chemshuttle.com]

¢ 8. Fast analysis of hydroxybenzoic acids using a Thermo Scientific Acclaim Organic Acid
(OA) HPLC column - Thermo Scientific AppsLab Library of Analytical Applications
[appslab.thermofisher.com]

e 9. researchgate.net [researchgate.net]
¢ 10. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [2-Chloro-5-hydroxybenzoic acid molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1297782/docs?utm_src=pdf-body#2-chloro-5-hydroxybenzoic-acid-molecular-weight
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-hydroxybenzoic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C321142
https://www.benchchem.com/product/b1297782/docs?utm_src=pdf-body#2-chloro-5-hydroxybenzoic-acid-molecular-weight
https://www.stenutz.eu/chem/solv/2-chloro-5-hydroxybenzoic-acid.php
https://www.researchgate.net/publication/224838637_Antimicrobial_activity_of_sulfonamides_containing_5-chloro-2-hydroxybenzaldehyde_and_5-chloro-2-hydroxybenzoic_acid_scaffold
https://www.benchchem.com/product/b1297782?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/BE/en/p/C2724
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-hydroxybenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB1156139.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-chloro-5-hydroxybenzoic+acid
https://www.bocsci.com/2-chloro-5-hydroxybenzene-carboxylic-acid-cas-56961-30-9-item-27941.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1156139.htm
https://www.chemshuttle.com/2-chloro-5-hydroxybenzoic-acid.html
https://appslab.thermofisher.com/App/1620/fast-analysis-hydroxybenzoic-acids-using-a-thermo-scientific-acclaim-organic-acid-oa-hplc-column
https://appslab.thermofisher.com/App/1620/fast-analysis-hydroxybenzoic-acids-using-a-thermo-scientific-acclaim-organic-acid-oa-hplc-column
https://appslab.thermofisher.com/App/1620/fast-analysis-hydroxybenzoic-acids-using-a-thermo-scientific-acclaim-organic-acid-oa-hplc-column
https://www.researchgate.net/publication/221862187_Antimicrobial_activity_of_sulfonamides_containing_5-chloro-2-hydroxybenzaldehyde_and_5-chloro-2-hydroxybenzoic_acid_scaffold
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.benchchem.com/product/b1297782/docs#2-chloro-5-hydroxybenzoic-acid-molecular-weight
https://www.benchchem.com/product/b1297782/docs#2-chloro-5-hydroxybenzoic-acid-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1297782/docs#2-chloro-5-hydroxybenzoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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